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Compound of Interest

Compound Name: PIM-447 dihydrochloride

Cat. No.: B608556 Get Quote

Essential Safety and Handling Guide for PIM-447
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of PIM-447 dihydrochloride, a potent pan-PIM kinase inhibitor. Adherence to these guidelines

is essential to ensure personnel safety and maintain a secure laboratory environment.

Hazard Identification and Safety Data Summary
PIM-447 dihydrochloride is a potent research compound. While comprehensive toxicological

data is not uniformly available across all safety data sheets, it is prudent to handle it as a

hazardous substance. One supplier classifies the compound as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1]. Another indicates that when handled according

to specifications, the product does not have any harmful effects[2]. Given this conflicting

information, a conservative approach to handling is strongly recommended.
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Property Value

Synonyms LGH447 dihydrochloride[3]

Molecular Formula C₂₄H₂₅Cl₂F₃N₄O[1]

Molecular Weight 513.38 g/mol [1]

Appearance Solid powder

Solubility DMSO: 80 mg/mL (181.63 mM)[4]

Storage (Powder) -20°C for 3 years[4]

Storage (In Solvent) -80°C for 1 year[4]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Note: Hazard classification may vary between suppliers. It is recommended to consult the

specific Safety Data Sheet (SDS) provided with your product.

Personal Protective Equipment (PPE)
Due to the potent nature of PIM-447 dihydrochloride and the lack of established occupational

exposure limits[1][2], a stringent PPE protocol is mandatory to prevent inhalation, dermal, and

ocular exposure. The following table outlines the recommended PPE for handling the solid

compound and solutions.
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Operational and Disposal Plans
A clear, step-by-step workflow is critical for safely handling PIM-447 dihydrochloride from

receipt to disposal.

Caption: Workflow for safe handling and disposal of PIM-447 dihydrochloride.

Procedural Guidance
Receiving and Storage:

Upon receipt, inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, safety glasses) when unpacking.

Confirm the container is sealed tightly.
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Store the compound in a designated, clearly labeled, and secure location at -20°C[1].

Handling the Solid Compound (Weighing):

Perform all manipulations of the powder within a certified chemical fume hood or a ventilated

balance enclosure to minimize inhalation risk.

Don double nitrile gloves, a disposable gown, and safety goggles. A fit-tested N95 respirator

is required.

Use dedicated spatulas and weigh boats.

Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70% ethanol)

and dispose of the cleaning materials as hazardous waste.

Solution Preparation:

In a chemical fume hood, add the desired solvent to the vial containing the pre-weighed PIM-
447 dihydrochloride.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution[4].

Label the solution container clearly with the compound name, concentration, solvent, and

date of preparation.

Store stock solutions at -80°C[1].

Disposal:

All materials that have come into contact with PIM-447 dihydrochloride, including pipette

tips, tubes, vials, gloves, and gowns, must be disposed of as hazardous chemical waste.

Collect all solid and liquid waste in designated, sealed, and clearly labeled hazardous waste

containers.

Dispose of the waste through an approved waste disposal plant in accordance with local,

state, and federal regulations[1]. Avoid release to the environment[1].
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Spill Management:

Evacuate the area and prevent entry.

Wear full PPE, including respiratory protection.

For small powder spills, gently cover with absorbent paper to avoid raising dust. Wet the

paper with a suitable solvent, then wipe up the spill.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area thoroughly with soap and water.

First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops.[1]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]
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PIM Kinase Signaling Pathway
PIM-447 is a pan-inhibitor of the PIM family of serine/threonine kinases (PIM1, PIM2, and

PIM3)[3][5]. These kinases are downstream effectors of many cytokine and growth factor

signaling pathways, most notably the JAK/STAT pathway[6][7]. PIM kinases play a crucial role

in cell survival, proliferation, and apoptosis by phosphorylating a number of downstream

targets.
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Caption: PIM-447 inhibits the PIM kinase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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